![molecular formula C14H15N3O4S B299581 N-(5-methyl-1,2-oxazol-3-yl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide](/img/structure/B299581.png)
N-(5-methyl-1,2-oxazol-3-yl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
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Overview
Description
N-(5-methyl-1,2-oxazol-3-yl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide, commonly known as MOB sulfonamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
MOB sulfonamide exerts its anti-tumor activity by inhibiting the activity of carbonic anhydrase IX. This enzyme plays a critical role in the regulation of pH in cancer cells, and its inhibition leads to a decrease in pH, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects
MOB sulfonamide has been shown to exhibit potent anti-tumor activity in various cancer cell lines. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, MOB sulfonamide has been shown to have a neuroprotective effect by inhibiting the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
MOB sulfonamide has several advantages for lab experiments. It exhibits potent anti-tumor activity, making it an ideal candidate for cancer research. It also exhibits anti-inflammatory and neuroprotective activity, making it useful for studying these conditions. However, MOB sulfonamide has some limitations, including its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research involving MOB sulfonamide. One possible direction is to investigate its potential as a therapeutic agent for the treatment of cancer. This could involve further studies to determine its efficacy in animal models and clinical trials to evaluate its safety and efficacy in humans. Another potential direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease. This could involve further studies to determine its efficacy in animal models and clinical trials to evaluate its safety and efficacy in humans. Finally, MOB sulfonamide could be further studied for its anti-inflammatory activity, with the goal of developing new treatments for inflammatory conditions.
Synthesis Methods
MOB sulfonamide can be synthesized through a multi-step process involving the reaction of 5-methyl-3-amino-1,2-oxazole with 4-chlorobenzenesulfonyl chloride, followed by the reaction of the resulting product with 2-oxopyrrolidine-1-amine. The final product is obtained after purification through column chromatography.
Scientific Research Applications
MOB sulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of its most promising applications is in the field of cancer research. Studies have shown that MOB sulfonamide exhibits potent anti-tumor activity by inhibiting the growth of cancer cells. It achieves this by targeting the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Properties
Molecular Formula |
C14H15N3O4S |
---|---|
Molecular Weight |
321.35 g/mol |
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide |
InChI |
InChI=1S/C14H15N3O4S/c1-10-9-13(15-21-10)16-22(19,20)12-6-4-11(5-7-12)17-8-2-3-14(17)18/h4-7,9H,2-3,8H2,1H3,(H,15,16) |
InChI Key |
YLFRSFMRJHTOTG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O |
Canonical SMILES |
CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O |
Origin of Product |
United States |
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